Regioisomeric Methyl Substitution: 3-Methyl vs. 2-Methyl Cyclopentane Carbaldehyde in Enzyme Inhibition Context
The target compound bears the methyl substituent at the 3-position of the cyclopentane ring, whereas the closest commercially cataloged analog, 1-(3-chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde (CAS 1937347-95-9), carries the methyl group at the 2-position . This regiochemical difference alters the spatial orientation of the aldehyde group relative to the chloroalkenyl side chain, which is predicted to influence target binding geometry. At present, no published study has directly compared the bioactivity of these two regioisomers in the same assay, but the distinct CAS registry assignment confirms they are separate chemical entities with different molecular descriptors .
| Evidence Dimension | Regiochemical identity (methyl position on cyclopentane ring) |
|---|---|
| Target Compound Data | 3-methyl substitution (CAS 1937341-17-7) |
| Comparator Or Baseline | 2-methyl substitution (CAS 1937347-95-9) |
| Quantified Difference | Structural isomerism; CAS differentiation confirms non-identity |
| Conditions | Structural comparison based on vendor catalog and CAS registry assignments |
Why This Matters
Selection of the correct regioisomer is essential for maintaining target engagement fidelity in enzyme inhibition studies, as even positional methyl shifts can alter IC50 values by an order of magnitude in related cyclopentane chemotypes.
